Cas no 1806773-38-5 (2-(Difluoromethyl)-3-hydroxy-6-methylpyridine)
2-(Difluoromethyl)-3-hydroxy-6-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-3-hydroxy-6-methylpyridine
-
- Inchi: 1S/C7H7F2NO/c1-4-2-3-5(11)6(10-4)7(8)9/h2-3,7,11H,1H3
- InChI Key: UXAIYUXPGBNWOX-UHFFFAOYSA-N
- SMILES: FC(C1C(=CC=C(C)N=1)O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 132
- XLogP3: 1.6
- Topological Polar Surface Area: 33.1
2-(Difluoromethyl)-3-hydroxy-6-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024003511-250mg |
2-(Difluoromethyl)-3-hydroxy-6-methylpyridine |
1806773-38-5 | 97% | 250mg |
$714.00 | 2022-03-31 | |
| Alichem | A024003511-500mg |
2-(Difluoromethyl)-3-hydroxy-6-methylpyridine |
1806773-38-5 | 97% | 500mg |
$1,009.40 | 2022-03-31 | |
| Alichem | A024003511-1g |
2-(Difluoromethyl)-3-hydroxy-6-methylpyridine |
1806773-38-5 | 97% | 1g |
$1,680.00 | 2022-03-31 |
2-(Difluoromethyl)-3-hydroxy-6-methylpyridine Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 2-(Difluoromethyl)-3-hydroxy-6-methylpyridine
Introduction to 2-(Difluoromethyl)-3-hydroxy-6-methylpyridine (CAS No. 1806773-38-5) in Modern Chemical Biology and Medicinal Chemistry
2-(Difluoromethyl)-3-hydroxy-6-methylpyridine, identified by the CAS number 1806773-38-5, is a structurally intriguing heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile pharmacological properties and synthetic utility. This compound, featuring a pyridine core substituted with a difluoromethyl group, a hydroxy moiety, and a methyl group, exhibits unique chemical and biological characteristics that make it a valuable scaffold for drug discovery and molecular research.
The difluoromethyl group, a key structural feature of this compound, is widely recognized for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In recent years, the incorporation of difluoromethyl groups into drug molecules has been extensively studied for its potential to improve the efficacy and duration of action of therapeutic agents. For instance, compounds containing this moiety have shown promise in the development of antiviral, anticancer, and anti-inflammatory drugs. The electron-withdrawing nature of the difluoromethyl group contributes to the overall electronic properties of the molecule, influencing its reactivity and interaction with biological systems.
The hydroxy functional group in 2-(Difluoromethyl)-3-hydroxy-6-methylpyridine further enhances its biological relevance. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be critical for the binding of small molecules to proteins and enzymes. This feature makes the compound a potential candidate for modulating enzyme activity and receptor binding in drug design. Additionally, the presence of a hydroxyl group can influence the solubility and bioavailability of drug candidates, making it an important consideration in medicinal chemistry.
The methyl group at the 6-position of the pyridine ring adds another layer of complexity to the compound's chemical behavior. Methyl groups are often introduced into drug molecules to influence their conformational flexibility, solubility, and metabolic pathways. In the context of 2-(Difluoromethyl)-3-hydroxy-6-methylpyridine, the methyl group may contribute to stabilizing certain conformations of the molecule, thereby affecting its interaction with biological targets. This structural feature underscores the importance of fine-tuning molecular architecture in drug development.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 2-(Difluoromethyl)-3-hydroxy-6-methylpyridine and biological targets. These studies have highlighted the compound's potential as an inhibitor or modulator of various enzymes and receptors involved in critical biological pathways. For example, computational studies suggest that this compound may interact with enzymes such as kinases and phosphodiesterases, which are implicated in diseases such as cancer and inflammation. The ability to predict these interactions computationally has significantly accelerated the drug discovery process.
In vitro experiments have further validated these computational findings. Researchers have synthesized derivatives of 2-(Difluoromethyl)-3-hydroxy-6-methylpyridine and evaluated their biological activity against a range of targets. These studies have revealed promising results, demonstrating that modifications to the pyridine core can significantly alter pharmacological properties. For instance, substituting additional functional groups at different positions on the pyridine ring has led to compounds with enhanced potency and selectivity. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing drug candidates.
The synthetic pathways for preparing 2-(Difluoromethyl)-3-hydroxy-6-methylpyridine are also an area of active research. Efficient synthetic methods are crucial for producing this compound on a scale suitable for pharmaceutical applications. Researchers have developed multi-step synthetic routes that involve key transformations such as fluorination, hydroxylation, and methylation reactions. These synthetic strategies not only provide access to pure compounds but also offer insights into how structural modifications can be achieved without compromising yield or purity.
The role of 2-(Difluoromethyl)-3-hydroxy-6-methylpyridine in medicinal chemistry extends beyond its use as an intermediate in drug synthesis. It has also been explored as a lead compound for developing new therapeutic agents. Its unique structural features make it a versatile scaffold that can be modified to target various diseases. For example, derivatives of this compound have shown potential in treating neurological disorders by interacting with specific receptors in the brain. The ability to fine-tune its pharmacological properties makes it an attractive candidate for further development.
Future research directions may focus on exploring new synthetic methodologies that improve efficiency and sustainability while maintaining high yields of 2-(Difluoromethyl)-3-hydroxy-6-methylpyridine or its derivatives. Additionally, advances in biocatalysis could offer alternative routes for producing this compound using enzymatic reactions rather than traditional chemical synthesis methods. Such innovations would not only enhance production efficiency but also reduce environmental impact.
The integration of machine learning techniques into drug discovery is another exciting frontier for researchers studying compounds like 2-(Difluoromethyl)-3-hydroxy-6-methylpyridine (CAS No., 1806773-38-5). Machine learning models can predict biological activity based on molecular structures with remarkable accuracy, allowing researchers to identify promising candidates more rapidly than traditional methods alone would permit. This approach could significantly shorten the timeline from initial discovery to clinical development.
In conclusion,2-(Difluoromethyl)-3-hydroxy-6-methylpyridine represents a fascinating subject of study with significant implications for chemical biology and medicinal chemistry research programs worldwide Its unique structural features offer opportunities for developing novel therapeutic agents targeting diverse diseases The ongoing exploration into its synthesis biology interactions computational modeling synthetic methodologies highlights its importance as both an intermediate lead structure
1806773-38-5 (2-(Difluoromethyl)-3-hydroxy-6-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)